Cas no 57469-61-1 (2-(3-Chloro-2-methylphenyl)nicotinic acid)

• Product Name: 2-(3-Chloro-2-methylphenyl)nicotinic acid
• CAS No: 57469-61-1
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• CID: 2832923
• Update Time: 2023-08-07

2-(3-Chloro-2-methylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-CHLORO-2-METHYLPHENYL)NICOTINIC ACID
• 2-(3-chloro-2-methylphenyl)pyridine-3-carboxylic acid
• 2-(3-Chloro-2-methylphenyl)nicotinic acid

• Inchi： 1S/C13H10ClNO2/c1-8-9(4-2-6-11(8)14)12-10(13(16)17)5-3-7-15-12/h2-7H,1H3,(H,16,17)
• InChI Key： YFEMXZWXOGGOGN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C(C(=O)O)=CC=CN=2)=C1C

Computed Properties

• Exact Mass: 247.04
• Monoisotopic Mass: 247.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2